cis-4,10,13,16-Docosatetraenoic acid

• Molecular Formula: C22H36O2
• Molecular Weight: 332.5 g/mol
• InChI: InChI=1S/C22H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h6-7,9-10,12-13,18-19H,2-5,8,11,14-17,20-21H2,1H3,(H,23,24)/b7-6?,10-9?,13-12?,19-18-
• InChIKey: DFNQVYRKLOONGO-ZBZAHJNBSA-N

Cis-4,10,13,16-Docosatetraenoic Acid: A Distinctive C22:4 ω-6 Polyunsaturated Fatty Acid for Specialized Research Applications

cis-4,10,13,16-Docosatetraenoic acid (CAS 122068-08-0) is a C22:4 ω-6 polyunsaturated fatty acid (PUFA) characterized by a specific arrangement of four cis double bonds at the 4, 10, 13, and 16 carbon positions [1]. It is structurally an isomer of the more widely studied adrenic acid (all-cis-7,10,13,16-docosatetraenoic acid) [2]. Naturally occurring as a minor component in rat testis lipids, this compound is primarily utilized in laboratory research focused on eicosanoid and docosanoid biosynthesis, where its unique double-bond configuration dictates its interactions with key lipid-metabolizing enzymes [1].

Identity

Isomer‑specific 22:4n‑6 PUFA analytical reference standard

Workflow

Supports isomer‑resolved lipidomics and enzyme substrate studies

Selection Context

Structural isomer of adrenic acid; essential for Δ4‑isomer validation

• [1] PubChem. cis-4,10,13,16-Docosatetraenoic Acid. Compound Summary. CID: 35027047. View Source
• [2] Wikipedia. Docosatetraenoic acid. View Source

The Critical Importance of Double-Bond Positional Isomerism in C22:4 ω-6 PUFA Research

The generic class of 'C22:4 ω-6 PUFA' is functionally heterogeneous. Positional isomers of docosatetraenoic acid cannot be considered interchangeable in scientific investigations [1]. The precise location of the first double bond from the carboxylic acid terminus (Δ4 vs. Δ7) profoundly alters the fatty acid's three-dimensional structure and its ability to serve as a substrate for key biosynthetic enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), leading to the generation of distinct oxylipin metabolites with divergent biological activities [2]. Consequently, substituting cis-4,10,13,16-docosatetraenoic acid with adrenic acid (cis-7,10,13,16-docosatetraenoic acid) or other structurally related PUFAs will generate non-equivalent experimental data, compromising the validity and reproducibility of lipidomics, enzymology, and cell signaling studies [3].

Δ4 Isomer

Proximal double‑bond shift from Δ7 may alter enzyme docking geometry.

Δ4 Isomer

Oxylipin metabolite spectrum may not reproduce with adrenic acid.

Δ4 Isomer

Ubiquitous adrenic acid cannot substitute for rare tissue‑specific Δ4 isomer.

• [1] Wikipedia. Docosatetraenoic acid. View Source
• [2] Hajeyah, A. A., et al. (2020). The Biosynthesis of Enzymatically Oxidized Lipids. Frontiers in Cardiovascular Medicine, 7, 591099. View Source
• [3] Guijas, C., et al. (2012). Phospholipid sources for adrenic acid mobilization in RAW 264.7 macrophages. Comparison with arachidonic acid. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1821(11), 1386-1393. View Source

Quantitative Differentiators for cis-4,10,13,16-Docosatetraenoic Acid: A Comparative Evidence Assessment

Defining a Distinct Substrate Profile Through Structural Isomerism

The primary quantifiable differentiation for cis-4,10,13,16-docosatetraenoic acid is its structural isomerism relative to the more common adrenic acid (all-cis-7,10,13,16-docosatetraenoic acid). The Δ4 double bond in the target compound alters the spatial conformation of the fatty acid compared to the Δ7 bond in adrenic acid [1]. This structural variation is known to dictate enzyme-substrate interactions for PUFA-metabolizing enzymes like COX and LOX, leading to the production of distinct oxylipin metabolites [2]. While direct, quantitative comparative data for the specific enzyme kinetics of this compound versus adrenic acid is limited, the difference in double-bond position establishes it as a chemically and biologically distinct entity.

Carboxyl Spacer

Class-level inference

Δ4 (3 methylene groups) vs adrenic acid Δ7 (6 methylene groups) – 3‑carbon shorter saturated spacer

May influence enzyme substrate recognition

Structural inference; direct kinetic data to verify

Evidence Dimension	Double-bond positional isomerism
Target Compound Data	Cis double bonds at positions 4, 10, 13, and 16
Comparator Or Baseline	Adrenic acid (all-cis-7,10,13,16-docosatetraenoic acid)
Quantified Difference	Δ4 vs. Δ7 position of the first double bond
Conditions	Structural identification; inferred biological impact on enzyme substrate specificity

Why This Matters

This defines the compound as a specific, non-interchangeable chemical entity for applications requiring precise structural identity, such as analytical standard development, metabolomics, and studies of fatty acid desaturase/elongase pathway intermediates.

• [1] PubChem. cis-4,10,13,16-Docosatetraenoic Acid. Compound Summary. CID: 35027047. View Source
• [2] Hajeyah, A. A., et al. (2020). The Biosynthesis of Enzymatically Oxidized Lipids. Frontiers in Cardiovascular Medicine, 7, 591099. View Source

Comparative Substrate Activity in Cyclooxygenase (COX) Enzyme Systems

While direct COX activity data for cis-4,10,13,16-docosatetraenoic acid is not publicly available, data on the structurally related adrenic acid provides a critical baseline. In a standardized ovine COX-1 assay, adrenic acid exhibited a specific activity of 8.1 ± 0.44 units/mg, which is approximately half the activity of the canonical substrate arachidonic acid (AA; 16 ± 0.73 units/mg) [1]. This demonstrates that even minor structural variations in PUFA substrates significantly affect COX enzyme activity. The distinct Δ4 vs. Δ7 double bond position in the target compound is predicted to further modulate this activity and the profile of resulting metabolites, making it a unique tool for investigating enzyme structure-function relationships.

Natural Abundance

Cross-study comparable

Minor rat testis component vs adrenic acid 2–5 % in human tissues (≥10‑fold lower in accessible matrices)

Supports tissue-specific lipid biomarker research

Comparative surveys; absolute quantitation may vary

Evidence Dimension	COX enzyme activity
Target Compound Data	Not available (insufficient published data)
Comparator Or Baseline	Adrenic acid: 8.1 ± 0.44 units/mg; Arachidonic acid: 16 ± 0.73 units/mg
Quantified Difference	Adrenic acid is 50.6% as active as arachidonic acid
Conditions	Ovine COX-1 assay

Why This Matters

This data establishes a quantitative reference point for the expected activity range of C22:4 ω-6 PUFAs, highlighting the sensitivity of COX enzymes to substrate structure and underscoring the need for the specific isomer in studies where precise substrate identity is a critical variable.

• [1] Smith, W. L., et al. (2011). Cyclooxygenases: structural and functional insights. Journal of Lipid Research, 50(Suppl), S29-S34. (Table 2). View Source

Differential Metabolic Fate: Comparative Peroxisomal Oxidation Rates

The metabolic fate of long-chain PUFAs is dictated by their chain length and double-bond configuration. Data on adrenic acid shows that its rate of peroxisomal oxidation in isolated rat liver cells is 2-3 times faster than that of arachidonic acid (20:4 n-6) and the ω-3 fatty acid docosahexaenoic acid (22:6 n-3) [1]. This high oxidation rate indicates a distinct metabolic channeling of adrenic acid. The structural difference (Δ4 vs. Δ7) in cis-4,10,13,16-docosatetraenoic acid is likely to further influence its recognition by peroxisomal import machinery and oxidizing enzymes, making it a valuable probe for dissecting the selectivity of very-long-chain PUFA catabolism.

Evidence Dimension	Peroxisomal oxidation rate
Target Compound Data	Not available (insufficient published data)
Comparator Or Baseline	Adrenic acid (22:4 n-6) oxidation is 2-3x faster than arachidonic acid (20:4 n-6) and DHA (22:6 n-3)
Quantified Difference	2- to 3-fold increase
Conditions	Isolated rat liver cells

Why This Matters

This demonstrates that C22:4 ω-6 PUFAs can be metabolized at significantly different rates than other common PUFAs, highlighting a potential point of divergence for the target compound and justifying its use in focused studies of peroxisomal beta-oxidation and retroconversion pathways.

• [1] Gronn, M., et al. (1991). Evidence for peroxisomal retroconversion of adrenic acid (22:4(n-6)) and docosahexaenoic acids (22:6(n-3)) in isolated liver cells. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1086(3), 287-295. View Source

Comparison of Analytical and Procurement Specifications for Research-Grade Material

For procurement purposes, a key differentiator is the analytical specification of the material. cis-4,10,13,16-Docosatetraenoic acid is offered by specialized biochemical suppliers with a purity specification of ≥98% . This high level of purity is essential for its primary use as an analytical standard or as a defined biochemical reagent in mechanistic studies, where the presence of isomeric or chain-length impurities could confound results. In contrast, other related fatty acids, such as arachidonic acid, are available from a broader range of vendors with varying purity grades, while the specific isomer cis-4,10,13,16-docosatetraenoic acid is a niche research chemical.

Evidence Dimension	Purity specification
Target Compound Data	≥98%
Comparator Or Baseline	Not applicable (industry standard for research-grade PUFA)
Quantified Difference	High purity grade suitable for analytical applications
Conditions	Supplier product specification (Cayman Chemical)

Why This Matters

This purity standard confirms the compound's suitability as a reliable analytical standard or a precise biochemical tool, which is a critical factor for procurement decisions in lipidomics research and assay development.

Acknowledged Research Gap and Scarcity of Comparative Quantitative Data

It is essential to note that direct, head-to-head quantitative comparisons (e.g., IC50, Ki, EC50 values) for cis-4,10,13,16-docosatetraenoic acid against its closest analogs are currently absent from the primary scientific literature [1]. The compound is described as a minor lipid component from rat testis, and its full biological mechanisms are not yet fully elucidated . The available evidence, while establishing it as a structurally distinct isomer with inferred functional divergence, is insufficient to make strong claims of superior or unique bioactivity compared to adrenic acid or arachidonic acid. Its value proposition for procurement is therefore rooted in its unique structural identity for exploratory and analytical applications, rather than in proven, differentiated potency.

Evidence Dimension	Availability of direct comparative bioactivity data
Target Compound Data	Limited or absent in public literature
Comparator Or Baseline	Adrenic acid (more extensively studied)
Quantified Difference	Not available
Conditions	Review of primary research databases (PubMed, PubChem)

Why This Matters

This honest assessment prevents procurement based on unsubstantiated claims. The compound should be prioritized for applications where its specific Δ4 structure is the primary variable of interest, such as in analytical method development, structural biology studies of PUFA-binding proteins, or as a negative control for the more common adrenic acid.

• [1] PubMed. Search Results for "cis-4,10,13,16-Docosatetraenoic". View Source

Evidence-Based Applications for cis-4,10,13,16-Docosatetraenoic Acid in Research and Analytical Settings

Analytical Standard in Targeted Lipidomics and Metabolomics

Given its high purity specification (≥98%) and distinct chromatographic properties relative to the common adrenic acid isomer, cis-4,10,13,16-docosatetraenoic acid is ideally suited for use as an analytical standard in LC-MS/MS or GC-MS workflows . It is critical for the unambiguous identification and quantification of this specific, minor fatty acid in complex biological matrices, preventing misannotation that could occur if only the more abundant adrenic acid standard were employed [1].

Investigation of Structure-Function Relationships in Enzyme Systems

This compound serves as a specialized substrate for in vitro enzymology studies aimed at elucidating the structure-function relationships of enzymes involved in PUFA metabolism, such as COX, LOX, and CYP450 isoforms . Its unique Δ4 double bond provides a distinct molecular probe to test how the position of the first unsaturation site influences enzyme active site binding and catalytic turnover, as compared to the Δ7 configuration of adrenic acid or the Δ5 configuration of arachidonic acid [1][2].

Probing the Specificity of Fatty Acid Elongation and Desaturation Pathways

As a naturally occurring, minor component of rat testis lipids, cis-4,10,13,16-docosatetraenoic acid is a valuable tool for studying the specificity of very-long-chain fatty acid elongation and retroconversion processes . Its distinct oxidation rate profile, inferred from data on related C22:4 PUFAs, suggests it can be used in cell-based assays to probe the substrate selectivity and pathway flux of peroxisomal beta-oxidation, providing insights into how double-bond position influences metabolic channeling [1].

Negative Control for Studies Focused on Adrenic Acid (AdA) Bioactivity

In a research context where adrenic acid (AdA, cis-7,10,13,16) is the primary subject of investigation, cis-4,10,13,16-docosatetraenoic acid can serve as a structurally rigorous negative control . By using the Δ4 isomer, researchers can dissect whether observed biological effects are specific to the Δ7 configuration of AdA or are general properties of C22:4 ω-6 PUFAs. This application is critical for establishing true structure-activity relationships in cell signaling and inflammation studies where AdA has been shown to have specific effects, such as the inhibition of LTB4 production in human neutrophils [1].

Application

Selection Property

Validation Focus

Isomer‑specific oxylipin profiling

Authentic Δ4 substrate for COX‑2/5‑LOX incubations

Docosanoid identity and pathway mapping

Testicular lipid metabolism studies

Tissue‑specific biomarker (rat testis)

Sertoli/germ‑cell model supplementation

HR‑MS reference standard for PUFA isomers

Unique retention index and fragmentation spectrum

Resolving co‑eluting 22:4n‑6 isomers in lipid extracts

• [1] PubChem. cis-4,10,13,16-Docosatetraenoic Acid. Compound Summary. CID: 35027047. View Source
• [2] Hajeyah, A. A., et al. (2020). The Biosynthesis of Enzymatically Oxidized Lipids. Frontiers in Cardiovascular Medicine, 7, 591099. View Source
• [3] Gronn, M., et al. (1991). Evidence for peroxisomal retroconversion of adrenic acid (22:4(n-6)) and docosahexaenoic acids (22:6(n-3)) in isolated liver cells. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1086(3), 287-295. View Source
• [4] Brouwers, H., et al. (2020). Anti-Inflammatory and Proresolving Effects of the Omega-6 Polyunsaturated Fatty Acid Adrenic Acid. Journal of Immunology, 205(9), 2486-2496. View Source